Cas no 88399-33-1 (2,5-Pyrrolidinedione, 3,3-dimethyl-4-(triphenylphosphoranylidene)-)

• Product Name: 2,5-Pyrrolidinedione, 3,3-dimethyl-4-(triphenylphosphoranylidene)-
• CAS No: 88399-33-1
• MF: C₂₄H₂₂NO₂P
• MW: 387.410747051239
• CID: 634174
• PubChem ID: 71408510
• Update Time: 2025-04-19

2,5-Pyrrolidinedione, 3,3-dimethyl-4-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 3,3-dimethyl-4-(triphenylphosphoranylidene)-
• 3,3-dimethyl-4-(triphenyl-λ⁵-phosphanylidene)pyrrolidine-2,5-dione
• 3,3-Dimethyl-4-(triphenyl-lambda~5~-phosphanylidene)pyrrolidine-2,5-dione
• 88399-33-1
• DTXSID10828318

• Inchi： 1S/C24H22NO2P/c1-24(2)21(22(26)25-23(24)27)28(18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20/h3-17H,1-2H3,(H,25,26,27)
• InChI Key： ROUHWVMXKGIAEK-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C1C(NC(C1(C)C)=O)=O

Computed Properties

• Exact Mass: 387.13881594g/mol
• Monoisotopic Mass: 387.13881594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.2Ų